N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C13H12N2O3S2/c1-19-13-15-9-3-2-8(6-11(9)20-13)14-12(16)10-7-17-4-5-18-10/h2-3,6-7H,4-5H2,1H3,(H,14,16)
• InChI Key: JBHZDTUASHKOMI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=COCCO3
• Molecular Formula: C13H12N2O3S2
• Molecular Weight: 308.4 g/mol

Description

Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a range of pharmacological properties and high degree of structural diversity. The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of benzothiazole derivatives has attracted much attention. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The functionalization of N-(benzo[d]thiazol-2-yl)benzamide with a nitro (NO2) substituent influences the solid-state arrangement, absorption and fluorescence properties of these compounds.

Chemical Reactions Analysis

Among various approaches to functionalize and incorporate the diazole ring system, metalation is most widely utilized. Metalation reactions consist of lithiation (including halogen dance reactions), magnesation, zincation, caldation, boronation, and silylation, while application of the metalated thiazoles focuses on nucleophilic additions and metal-catalyzed cross-coupling reactions.

Mechanism of Action

The mechanism of action of N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This leads to the disruption of cellular function and ultimately leads to cell death.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and improve drug solubility and bioavailability. The compound has also been shown to have low toxicity in animal studies, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide in lab experiments is its versatility. It can be used in a range of applications, including drug delivery, anticancer therapy, and antimicrobial agents. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide. One area of interest is the development of new drug delivery systems using this compound. Another potential direction is the investigation of its potential as an antiviral agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound is a versatile compound with potential applications in medicinal chemistry, pharmaceuticals, and materials science. Its synthesis method has been optimized to achieve high yields and purity of the product. The compound has been extensively studied for its potential as an anticancer, antifungal, and antibacterial agent, and has shown promising results in improving drug solubility and bioavailability. However, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide involves the reaction of 2-aminothiophenol with 2-bromo-5,6-dihydro-1,4-dioxine in the presence of potassium carbonate. The resulting product is then reacted with methyl chloroformate to yield the final compound. This method has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

N-(2-(methylthio)benzo[d]thiazol-6-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. The compound has also been investigated for its potential as a drug delivery system and has shown promising results in improving drug solubility and bioavailability.